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Compound of Interest

Compound Name: 2-lodoethanol

Cat. No.: B1213209

For laboratory professionals, including researchers, scientists, and those in drug development,
ensuring a safe environment is paramount. This guide provides essential, immediate safety and
logistical information for handling 2-lodoethanol, a combustible and highly toxic chemical.
Adherence to these protocols is critical to minimize risk and ensure operational safety.

Signal Word: Danger([1]

2-lodoethanol is classified as a combustible liquid and is fatal if swallowed.[1] It is crucial to
handle this substance with extreme caution and to be fully aware of its potential hazards.

Personal Protective Equipment (PPE): Your First
Line of Defense

The appropriate selection and use of PPE are non-negotiable when handling 2-lodoethanol.
Below is a detailed breakdown of the required equipment to prevent exposure.
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Protection Type

Specification

Rationale

Eye/Face Protection

Tight-sealing safety goggles or

a face shield.[1]

Protects against splashes and
vapors that can cause serious

eye damage.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene), a lab
coat, and closed-toe shoes.
Consider a chemical-resistant

apron for larger quantities.[1]

[2]

Prevents skin contact, which
can be fatal. Contaminated
clothing should be removed

immediately.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is necessary if
exposure limits are exceeded,
if irritation occurs, or if working

outside a chemical fume hood.

[1]

Minimizes the inhalation of
harmful vapors. All handling
should ideally be conducted
within a certified chemical
fume hood.[1]

Safe Handling and Storage: Procedural Best
Practices

Proper handling and storage are critical to maintaining a safe laboratory environment.

Handling:

Always work within a certified chemical fume hood.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Do not eat, drink, or smoke in the handling area.[1]

Avoid contact with skin, eyes, and clothing.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[1]
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o Take precautionary measures against static discharge.

Storage:

e Store in a cool, dry, and well-ventilated area, away from direct sunlight.[1][4]

o Keep containers tightly closed and stored in an upright position to prevent leakage.[3]
o Store locked up.[1]

 Recommended storage temperature is between 2°C and 8°C.[4]

e Incompatible with strong oxidizing agents, strong acids, strong reducing agents, acid
anhydrides, and acid chlorides.[1]

First Aid: Immediate Response to Exposure

In the event of exposure, immediate and appropriate first aid is crucial. Always have the Safety
Data Sheet (SDS) available to provide to medical personnel.[1]

Exposure Route First Aid Procedure

IF SWALLOWED: Immediately call a POISON
Ingestion CENTER or doctor/physician.[1] Do NOT induce

vomiting.[1] Rinse mouth with water.

Immediately remove all contaminated clothing.
) Wash the affected skin with plenty of soap and
Skin Contact ]
water for at least 15 minutes.[1][3] Seek

immediate medical attention.[1]

Immediately flush the eyes with plenty of water

for at least 15 minutes, also under the eyelids.
Eye Contact ]

[1] Remove contact lenses if present and easy

to do. Seek immediate medical advice.[1]

Move the person to fresh air. If breathing has
Inhalation stopped or is difficult, give artificial respiration or

oxygen.[1] Seek immediate medical attention.[1]
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Spill and Disposal Plan: Containing and Managing
Waste

A clear and practiced spill and disposal plan is essential for mitigating the impact of accidental
releases and for the responsible management of chemical waste.

Spill Response: In the event of a spill, evacuate the area and ensure adequate ventilation.[1]
Remove all sources of ignition.[1] Wear appropriate PPE, including respiratory protection.[3]
Cover the spill with a non-combustible absorbent material such as sand, earth, or vermiculite.
[3] Collect the material and place it in a suitable, sealed container for disposal.[1][3]
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2-lodoethanol Spill Response Workflow

Immediate Actions

Spill Occurs

Evacuate Area

Ensure Ventilation

Remove Ignition Sources

Containment & Cleanup

Don Appropriate PPE
(Gloves, Goggles, Respirator)

:

Cover with Inert
Absorbent Material

:

Collect Absorbed Material

Place in Sealed
Hazardous Waste Container

Label Container Clearly

Dispose via Approved
Waste Disposal Service

Click to download full resolution via product page

Caption: Workflow for handling a 2-lodoethanol spill.
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Disposal: All waste containing 2-lodoethanol must be treated as hazardous waste.

o Waste Collection: Collect all contaminated solid and liquid waste in separate, designated,
and clearly labeled sealed containers.[1][3] Do not mix with other waste streams.

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
full chemical name, "2-lodoethanol".

» Disposal: Dispose of the contents and container to an approved waste disposal plant in
accordance with national and local regulations.[1] Do not release into the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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